Cas no 2304631-52-3 (1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile)

1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile is a boronic ester derivative featuring a pyrrolidine-3-carbonitrile moiety. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, a key methodology in organic synthesis for constructing biaryl scaffolds. The presence of the tetramethyl dioxaborolane group enhances stability and handling under ambient conditions, while the electron-withdrawing nitrile group on the pyrrolidine ring may influence reactivity in further functionalization steps. Its well-defined structure and compatibility with palladium catalysis make it a valuable reagent for pharmaceutical and materials science research, particularly in the synthesis of complex heterocyclic systems.
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile structure
2304631-52-3 structure
Product Name:1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile
CAS No:2304631-52-3
MF:C17H23BN2O2
MW:298.187724351883
CID:4780097
Update Time:2025-05-28

1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile
    • Inchi: 1S/C17H23BN2O2/c1-16(2)17(3,4)22-18(21-16)14-6-5-7-15(10-14)20-9-8-13(11-19)12-20/h5-7,10,13H,8-9,12H2,1-4H3
    • InChI Key: FHGQTAHYZFVFPN-UHFFFAOYSA-N
    • SMILES: O1B(C2=CC=CC(=C2)N2CCC(C#N)C2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 455
  • Topological Polar Surface Area: 45.5

1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC12002-5g
1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile
2304631-52-3 95%
5g
$1700 2023-09-07
1PlusChem
1P01OVL2-250mg
3-Pyrrolidinecarbonitrile, 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
2304631-52-3 95%
250mg
$382.00 2024-05-24

Additional information on 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile

Comprehensive Overview of 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile (CAS No. 2304631-52-3)

The compound 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile (CAS No. 2304631-52-3) is a highly specialized boron-containing intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a pyrrolidine-3-carbonitrile moiety and a dioxaborolane group, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers in the field of drug discovery and material science.

Recent trends in AI-driven drug design and high-throughput screening have increased the demand for novel boronic acid derivatives, placing compounds like 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile at the forefront of medicinal chemistry. Its CAS No. 2304631-52-3 is often queried in databases such as SciFinder and Reaxys, reflecting its growing importance in the development of targeted therapies and bioconjugation techniques.

The dioxaborolane functional group in this compound is particularly noteworthy due to its stability and reactivity, which are critical for click chemistry applications. This aligns with current research interests in bioorthogonal chemistry, a hot topic in chemical biology. Additionally, the pyrrolidine-3-carbonitrile scaffold is frequently explored for its potential in CNS drug development, addressing common search queries related to neurodegenerative diseases and blood-brain barrier penetration.

From a synthetic perspective, 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile offers versatility in palladium-catalyzed reactions, a subject of high interest in green chemistry forums. Researchers often search for air-stable boron reagents, and this compound’s tetramethyl dioxaborolane group provides an excellent solution for moisture-sensitive reactions, reducing the need for stringent anhydrous conditions.

In the context of personalized medicine, the compound’s potential as a proteolysis-targeting chimera (PROTAC) linker has garnered attention. This aligns with frequent searches on degradation tag strategies and E3 ligase recruitment, highlighting its relevance in cutting-edge cancer research. The carbonitrile group further expands its utility in heterocycle synthesis, a recurring theme in FDA-approved drug scaffolds.

Quality control and analytical method development for CAS No. 2304631-52-3 are also trending topics, particularly in HPLC and LC-MS forums. The compound’s UV absorption properties and chromatographic behavior are frequently discussed, addressing common challenges in impurity profiling for GMP-compliant synthesis.

In summary, 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)pyrrolidine-3-carbonitrile represents a convergence of multiple research hotspots, from catalysis to biopharmaceuticals. Its CAS No. 2304631-52-3 serves as a gateway to advanced studies in structure-activity relationships and process chemistry, making it a compound of enduring interest in both academic and industrial settings.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk